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Compound of Interest

Compound Name: Irium

Cat. No.: B8735936

Disclaimer: Initial searches for a substance named "lIrium" did not yield a recognized chemical
compound. The following safety and handling information is for the chemical element Iridium
(In), a dense, silvery-white transition metal. It is presumed that "Irium" was a misspelling of

Iridium.

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Iridium in a laboratory setting. It
includes detailed operational procedures and disposal plans to ensure the safe management of
this substance.

Physical and Chemical Properties of Iridium

The following table summarizes the key physical and chemical properties of Iridium.
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Property

Value

CAS Number

7439-88-5[1][2]

Molecular Formula

Ir[1][3]

Molecular Weight 192.22 g/mol [1][3]
Solid, light grey or silvery-white powder or
Appearance .
pieces[3][4]
Melting Point 2450 °C (4442 °F)[2][3][4][5]
Boiling Point 4130 °C (7466 °F)[2][3]
Density 22.65 g/cm3[4][5]
Solubility Insoluble in water[2][4][5]

Hazard Identification and Personal Protective

Equipment (PPE)

Iridium, particularly in its powdered form, is classified as a flammable solid and can cause

serious eye irritation.[1] It may also be harmful if inhaled or absorbed through the skin,

potentially causing respiratory tract and skin irritation.[3] The radioactive isotope, Iridium-192,

presents additional radiological hazards that require specialized handling and shielding.[6][7]

Recommended Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling Iridium powder.
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PPE Category

Item

Specifications and Use

Eye Protection

Safety Goggles or Full-Face
Shield

Chemical splash goggles are
necessary to protect from
liquid hazards. A face shield
provides additional protection,
especially when handling
larger quantities or when there

is a significant splash risk.[8]

Hand Protection

Chemical-Resistant Gloves

Thick nitrile gloves are
recommended for corrosive
chemicals. Always inspect
gloves for damage before use
and use proper removal
techniques to avoid skin
contact.[1][8]

Body Protection

Laboratory Coat

A long-sleeved lab coat should
be worn to prevent skin
exposure to chemical

splashes.[8]

Respiratory Protection

Respirator

Use a NIOSH (US) or CEN
(EV) approved respirator when
working with Iridium powder,
especially in areas with
inadequate ventilation, to
prevent inhalation of dust.[1][8]
A full-face supplied air
respirator may be necessary in

some situations.[1]

Footwear

Closed-Toe Shoes

To prevent foot injuries from

spills or dropped objects.[8]

Operational Plan: Handling Iridium in a Laboratory

Setting
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Adherence to a strict operational plan is crucial for the safe handling of Iridium. The following
workflow provides a step-by-step guide for laboratory personnel.

Preparation

Designate Handling Area

\
Gather Required PPE

\

Inspect PPE for Damage

\
Don PPE Correctly

Handlin
\ 4 &

Weigh Iridium in Ventilated Area

l

Transfer to Reaction Vessel

\

Perform Experiment

Cleanup and Dpcontamination

Decontaminate Tools and Surfaces

\

Collect Waste in Labeled Container

\
Doff PPE Correctly

l

Wash Hands Thoroughly
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Diagram: Workflow for Handling Iridium.

Experimental Protocol for Handling Iridium Powder

e Preparation:

o Designate a specific area for handling Iridium, preferably within a fume hood or a well-
ventilated space.

o Ensure an eyewash station and safety shower are readily accessible.

o Gather and inspect all necessary PPE as outlined in the table above. Don the PPE in the
correct order.

e Handling:
o Avoid the formation of dust and aerosols.[3]

o Weigh and transfer Iridium powder within a ventilated enclosure to minimize inhalation
risk.

o Keep Iridium away from heat, sparks, open flames, and other ignition sources.[1] No
smoking in the handling area.[3]

o Take measures to prevent the build-up of electrostatic charge.[3]
o Avoid contact with skin and eyes.[3]
¢ In Case of Exposure:

o Eyes: Immediately rinse cautiously with water for several minutes. If present, remove
contact lenses and continue rinsing. Seek medical attention.[1]

o Skin: Wash the affected area well with soap and water. Remove any contaminated
clothing.[6]
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o Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.

[3]

Disposal Plan for Iridium Waste

Proper disposal of Iridium waste is critical to prevent environmental contamination and ensure

regulatory compliance.
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Waste Collection

Segregate Iridium Waste

'

Use Labeled, Sealed Container

Interim |Storage

Store in Designated Hazardous Waste Area

'

Maintain Waste Log

Final Disposal

Arrange Pickup by Certified Waste Contractor

'

Ensure Proper Transport Documentation

Click to download full resolution via product page

Diagram: Iridium Waste Disposal Workflow.

Step-by-Step Disposal Procedure

e Segregation and Collection:

o Do not mix lridium waste with other waste streams.
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o Collect all Iridium-contaminated materials (e.g., gloves, wipes, disposable labware) in a
dedicated, puncture-proof, and sealable container.

o Clearly label the container as "Hazardous Waste: Iridium" and include the date.

e Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area.

o This area should be well-ventilated and away from incompatible materials such as strong
oxidizing agents, halogens, and certain metals like lead and zinc.[3]

» Disposal:

o Iridium waste must be disposed of in accordance with local, state, and federal regulations.

[4]

o Arrange for the collection and disposal of the waste through a certified hazardous waste
management company.

o For the radioactive isotope Iridium-192, disposal must be handled by personnel licensed
for the transport of radioactive materials and in consultation with the relevant radiological
regulatory body.[7]

Note on Signaling Pathways: The user's request mentioned diagrams for signaling pathways.
This is typically relevant for biologically active molecules. Iridium is a metallic element and is
not known to be involved in biological signaling pathways. Therefore, a signaling pathway
diagram is not applicable in this context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for Iridium].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8735936#personal-protective-equipment-for-
handling-irium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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